Cas no 1015078-03-1 (3-methyl-5-Quinolinecarboxaldehyde)

• Product name: 3-methyl-5-Quinolinecarboxaldehyde
• CAS No: 1015078-03-1
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1096357
• PubChem ID: 59492344

3-methyl-5-Quinolinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-Quinolinecarboxaldehyde
• 3-methylquinoline-5-carbaldehyde
• 5-Quinolinecarboxaldehyde, 3-methyl-
• DB-241124
• SCHEMBL1398173
• 1015078-03-1
• SB68599
• ULYISZWCRLYCFR-UHFFFAOYSA-N

• Inchi： InChI=1S/C11H9NO/c1-8-5-10-9(7-13)3-2-4-11(10)12-6-8/h2-7H,1H3
• InChI Key： ULYISZWCRLYCFR-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=CC=C2N=C1)C=O

Computed Properties

• Exact Mass: 171.068414g/mol
• Monoisotopic Mass: 171.068414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų
• Molecular Weight: 171.19g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives